3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol

• Molecular Formula: C7H12BrN3O
• Molecular Weight: 234.09 g/mol
• IUPAC Name: 3-amino-1-(4-bromo-2-methylpyrazol-3-yl)propan-1-ol
• InChI: InChI=1S/C7H12BrN3O/c1-11-7(5(8)4-10-11)6(12)2-3-9/h4,6,12H,2-3,9H2,1H3
• InChI Key: IQJSWWMRSDTADM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)Br)C(CCN)O

Description

3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol is a brominated pyrazole derivative featuring a propanol backbone with an amino group at the C3 position. Its molecular formula is C₇H₁₂BrN₃O, with a molar mass of 258.10 g/mol. The compound’s structure combines a 4-bromo-1-methylpyrazole moiety linked to a propanol chain, where the hydroxyl group at C1 and the amino group at C3 enable hydrogen bonding and solubility in polar solvents. This compound is of interest in medicinal chemistry and materials science due to its dual functional groups and structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol typically involves the formation of the pyrazole ring followed by the introduction of the amino and bromine substituents. One common method involves the cyclization of appropriate hydrazine derivatives with α,β-unsaturated carbonyl compounds. The reaction conditions often include the use of solvents like ethanol or acetic acid and catalysts such as hydrochloric acid or sulfuric acid .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production. The use of high-purity reagents and stringent quality control measures are essential to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The bromine atom can be reduced to a hydrogen atom using reducing agents such as lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium azide in dimethylformamide (DMF) for azide substitution.

Major Products

Oxidation: 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-one.

Reduction: 3-Amino-1-(1-methyl-1H-pyrazol-5-yl)propan-1-ol.

Substitution: 3-Amino-1-(4-azido-1-methyl-1H-pyrazol-5-yl)propan-1-ol.

Scientific Research Applications

3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol involves its interaction with specific molecular targets. The amino and bromine substituents on the pyrazole ring can form hydrogen bonds and halogen bonds with target proteins, influencing their activity. The compound may inhibit enzyme activity or modulate receptor function by binding to active sites or allosteric sites .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Below is a comparative analysis of structurally related pyrazole-propanol derivatives:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Key Properties
3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol	C₇H₁₂BrN₃O	258.10	- 4-Bromo-1-methylpyrazole - C3 amino group - C1 hydroxyl group	High polarity, hydrogen bonding capacity, halogen reactivity
3-(4-Bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol	C₉H₁₅BrN₂O	247.13	- 4-Bromo-1-ethylpyrazole - C3 methyl group - C1 hydroxyl group	Lower polarity due to ethyl group; reduced hydrogen bonding
3-((4-Amino-1,3-dimethyl-1H-pyrazol-5-yl)oxy)propan-1-ol (CAS 1153370-07-0)	C₈H₁₅N₃O₂	201.23	- 4-Amino-1,3-dimethylpyrazole - Ether linkage to propanol - C1 hydroxyl group	Enhanced solubility (amino group), steric hindrance from dimethyl groups
4-Bromo-5-(bromomethyl)-2-(3',5'-dimethylphenyl)-1-methyl-1,2-dihydro-3H-pyrazol-3-one	C₁₃H₁₃Br₂N₂O	399.97	- Dibrominated pyrazole - Aryl substituent - Ketone group	Higher reactivity (dual bromine), lipophilic due to aryl group

Physicochemical Properties

• Polarity and Solubility: The amino and hydroxyl groups in the target compound enhance water solubility compared to non-amino analogues like 3-(4-bromo-1-ethyl-3-methyl-1H-pyrazol-5-yl)propan-1-ol . The ether-linked derivative (CAS 1153370-07-0) exhibits moderate solubility due to its amino group but lower polarity than the target compound .
• Reactivity: The bromine at C4 in the target compound enables nucleophilic substitution (e.g., Suzuki coupling), similar to the dibrominated compound in , though the latter’s dual bromine increases reactivity . Amino groups in the target compound and CAS 1153370-07-0 allow for condensation reactions (e.g., amide formation), unlike non-amino analogues .

• Thermal Stability :

  • Compounds with bulky substituents (e.g., ethyl or dimethyl groups) show higher thermal stability due to steric protection of the pyrazole ring .

Key Research Findings

• Noncovalent Interactions: The bromine atom in the target compound participates in halogen bonding, while the amino and hydroxyl groups engage in hydrogen bonding, critical for crystal packing and solubility .
• Spectroscopic Data: Analogues like 5-Amino-1-[2-(1,3-benzothiazol-2-ylthio)propanoyl]-3-(methylthio)-1H-pyrazole-4-carbonitrile () highlight the utility of LC/MS (e.g., m/z 317 [M+H]⁺ for brominated compounds) for characterization .

Biological Activity

3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol is a compound that has garnered attention due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the synthesis, structural characteristics, and biological activities of this compound, including its anticancer and antimicrobial properties.

Chemical Structure and Properties

The molecular formula of 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol is $C_8H_{10}BrN_4O$ with a molecular weight of approximately 248.12 g/mol. The compound features a pyrazole ring substituted with a bromine atom and an amino group, contributing to its unique reactivity and biological profile.

Property	Value
Molecular Formula	C₈H₁₀BrN₄O
Molecular Weight	248.12 g/mol
CAS Number	1862716-13-9

Synthesis

The synthesis of 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol typically involves the reaction of appropriate pyrazole derivatives with amino alcohols under controlled conditions to yield the target compound. Various synthetic routes have been explored, emphasizing the importance of optimizing reaction conditions for yield and purity.

Anticancer Activity

Recent studies have indicated that compounds containing pyrazole moieties exhibit significant anticancer activity. For example, a study evaluating similar pyrazole derivatives demonstrated their ability to inhibit the growth of A549 lung adenocarcinoma cells. The mechanism of action often involves the induction of apoptosis and cell cycle arrest.

In vitro assays showed that derivatives with specific substitutions on the pyrazole ring enhanced cytotoxicity against cancer cells while maintaining lower toxicity towards non-cancerous cells. For instance, compounds with bromine substitutions were noted for their enhanced selectivity against cancerous cells compared to their non-cancerous counterparts .

Case Study:
A comparative analysis was conducted on various pyrazole derivatives, including 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol, showing that certain modifications led to improved anticancer efficacy. The study utilized MTT assays to measure cell viability post-treatment, revealing that compounds with halogen substitutions exhibited reduced viability in A549 cells by up to 60% at concentrations around 100 µM .

Antimicrobial Activity

The antimicrobial properties of 3-Amino-1-(4-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-ol have also been investigated. Pyrazole derivatives are known for their activity against various pathogens, including multidrug-resistant strains.

In a screening study involving Gram-positive bacteria, this compound showed promising activity against methicillin-resistant Staphylococcus aureus (MRSA). The Minimum Inhibitory Concentration (MIC) values indicated effective inhibition at concentrations lower than those required for traditional antibiotics .

Table: Antimicrobial Activity against Selected Pathogens

Pathogen	MIC (µg/mL)	Activity
Methicillin-resistant Staphylococcus aureus	< 64	Effective
Escherichia coli	> 64	No activity
Klebsiella pneumoniae	> 64	No activity